Cas no 2228980-20-7 (2-(3-amino-2-hydroxypropyl)-6-fluorophenol)

• Product Name: 2-(3-amino-2-hydroxypropyl)-6-fluorophenol
• CAS No: 2228980-20-7
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6249973
• PubChem ID: 165975956
• Update Time: 2025-05-20

2-(3-amino-2-hydroxypropyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2-hydroxypropyl)-6-fluorophenol
• 2228980-20-7
• EN300-1801071

• Inchi： 1S/C9H12FNO2/c10-8-3-1-2-6(9(8)13)4-7(12)5-11/h1-3,7,12-13H,4-5,11H2
• InChI Key： YHBVUNXTQZBYQV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CC(CN)O

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(3-amino-2-hydroxypropyl)-6-fluorophenol

Exploring the Chemical Properties and Applications of 2-(3-Amino-2-Hydroxypropyl)-6-Fluorophenol (CAS No. 2228980-20-7)

The compound 2-(3-amino-2-hydroxypropyl)-6-fluorophenol, identified by the CAS registry number No. 2228980-20-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a fluorine atom, which contribute to its versatile reactivity and biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The synthesis of 2-(3-amino-2-hydroxypropyl)-6-fluorophenol involves a multi-step process that incorporates advanced organic chemistry techniques. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The presence of the amino group allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and electronic properties of this compound. Quantum mechanical calculations have revealed that the fluorine atom plays a critical role in modulating the molecule's electronic distribution, thereby influencing its interaction with biological targets. This understanding has paved the way for the design of more effective drug candidates with improved pharmacokinetic profiles.

In terms of biological activity, No. 2228980-20-7 has demonstrated promising results in vitro studies, particularly in assays evaluating its potential as an anti-inflammatory and antimicrobial agent. Collaborative research efforts between academic institutions and pharmaceutical companies have further explored its mechanism of action, shedding light on its ability to inhibit key enzymes involved in inflammatory pathways.

The environmental impact of this compound has also been a subject of recent investigations. Studies conducted under controlled laboratory conditions have assessed its biodegradability and potential toxicity to aquatic organisms. These findings are crucial for ensuring that its production and use align with global environmental regulations and sustainability goals.

Looking ahead, the future of No. 2228980-20-7 lies in its application across diverse fields, including materials science and green chemistry. Its unique properties make it a valuable candidate for developing eco-friendly materials with tailored functionalities. Ongoing research is focused on exploring these possibilities while maintaining a strong emphasis on safety and efficiency.

In conclusion, No. 1 represents a significant advancement in chemical innovation, offering a wealth of opportunities for scientific exploration and practical applications. As research continues to uncover its full potential, this compound stands at the forefront of modern chemistry, poised to make meaningful contributions to various industries.